Cas no 283610-65-1 (4-(4-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine)

• Product Name: 4-(4-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine
• CAS No: 283610-65-1
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• MDL: MFCD06660466
• CID: 248423
• PubChem ID: 10705979
• Update Time: 2025-06-30

4-(4-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine,2,3-dihydro-4-(4-methoxyphenyl)-
• 4-(4-METHOXY-PHENYL)-2,3-DIHYDRO-1H-BENZO[B][1,4]DIAZEPINE
• AG-E-91003
• CTK4G1308
• GL-0489
• 283610-65-1
• 4-(4-Methoxyphenyl)-2,3-dihydro-1H-1,5-benzodiazepine
• DTXSID50443807
• AKOS005254259
• MFCD06660466
• 4-(4-Methoxyphenyl)-2,3-dihydro-1H-benzo[b][1,4]diazepine
• 4-(4-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine

• MDL： MFCD06660466
• Inchi： 1S/C16H16N2O/c1-19-13-8-6-12(7-9-13)14-10-11-17-15-4-2-3-5-16(15)18-14/h2-9,17H,10-11H2,1H3
• InChI Key： DZBSMRWHLYTOMW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1CCNC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 252.12638
• Monoisotopic Mass: 252.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.6Ų

Experimental Properties

• Density: 1.148
• Boiling Point: 406.974°C at 760 mmHg
• Flash Point: 199.931°C
• Refractive Index: 1.608
• PSA: 33.62

Additional information on 4-(4-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine

Comprehensive Overview of 4-(4-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine (CAS No. 283610-65-1)

The compound 4-(4-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine (CAS No. 283610-65-1) is a structurally unique benzodiazepine derivative that has garnered significant attention in pharmaceutical and chemical research. With its distinct molecular framework, this compound serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently explore its applications in drug discovery, particularly in targeting neurological and metabolic disorders. The presence of a methoxyphenyl group enhances its binding affinity to specific receptors, making it a promising candidate for further development.

In recent years, the demand for novel benzodiazepine analogs has surged due to their potential therapeutic benefits. 4-(4-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine stands out due to its balanced lipophilicity and metabolic stability, which are critical for oral bioavailability. These properties align with current trends in precision medicine and personalized therapeutics, where tailored drug formulations are increasingly prioritized. Additionally, its synthetic versatility allows for modifications that can address emerging challenges in drug resistance and side effect mitigation.

The compound's mechanism of action is closely tied to its interaction with GABA receptors, a key focus area in neuroscience research. As the scientific community delves deeper into neurodegenerative diseases such as Alzheimer's and Parkinson's, derivatives of 4-(4-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine are being investigated for their neuroprotective effects. This aligns with frequent search queries like "benzodiazepines for cognitive health" and "GABA receptor modulators," reflecting public interest in non-addictive alternatives to traditional treatments.

From a synthetic chemistry perspective, the compound's dihydrobenzodiazepine core offers a robust platform for structural diversification. Its synthesis often involves Pd-catalyzed cross-coupling reactions or reductive amination, techniques widely discussed in academic and industrial forums. These methods are frequently searched by chemists seeking efficient routes to heterocyclic compounds. The compound's CAS No. 283610-65-1 is a critical identifier in patent literature and regulatory documentation, underscoring its commercial relevance.

Environmental and safety profiles of 4-(4-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine are also under scrutiny, particularly in the context of green chemistry initiatives. Researchers are exploring solvent-free synthesis and catalytic methods to reduce waste, addressing queries like "sustainable drug synthesis." This dual focus on efficacy and sustainability positions the compound as a model for future pharmaceutical innovation.

In summary, 4-(4-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine (CAS No. 283610-65-1) represents a convergence of therapeutic potential and synthetic adaptability. Its relevance to neurological research, drug development, and sustainable chemistry ensures its continued prominence in scientific discourse. As the field evolves, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing molecular design strategies.